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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of L-Alaninol, a critical chiral building block in
pharmaceutical and chemical synthesis. It details commercial sources, typical purity
specifications, common impurities, and the analytical methodologies used for quality control.

Introduction to L-Alaninol

L-Alaninol, systematically known as (S)-2-Amino-1-propanol, is a chiral amino alcohol derived
from the natural amino acid L-alanine. Its structure, featuring both an amine and a hydroxyl
group attached to a stereogenic center, makes it an invaluable intermediate in asymmetric
synthesis.[1][2] It is widely utilized as a precursor for chiral ligands, auxiliaries, and the
synthesis of enantiomerically pure pharmaceuticals.[1] For instance, L-Alaninol is a key
intermediate in the manufacture of drugs like Ofloxacin.[3] Given its role in controlling
stereochemistry, the purity of L-Alaninol, particularly its enantiomeric purity, is of paramount
importance for researchers and drug development professionals.

Commercial Sources for L-Alaninol

L-Alaninol is readily available from a variety of chemical suppliers that specialize in fine
chemicals, biochemical reagents, and pharmaceutical intermediates. The choice of supplier
often depends on the required grade, quantity (from laboratory scale to bulk manufacturing),
and accompanying quality documentation.
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Supplier Name

Specialization

NINGBO INNO PHARMCHEM CO.,LTD.

Manufacturer of pharmaceutical intermediates

Benchchem

Supplier of fine chemicals and research

compounds

Chem-Impex International

Supplier of specialty chemicals and

intermediates

LKT Laboratories, Inc.

Supplier of biochemical reagents for research

MedChemExpress (MCE)

Supplier of research chemicals and

biochemicals

Supplier of complex chemicals for pharma and

Biosynth , .

diagnostics

Supplier of building blocks and bioactive
ChemScene

compounds

Supplier of laboratory chemicals and life science
Carl Roth

products

Supplier of compounds for drug screening and
TargetMol

research

Purity Specifications and Potential Impurities

The purity of commercially available L-Alaninol is typically high, but specifications can vary
between suppliers and grades. For applications in pharmaceutical synthesis, stringent quality
control is essential.

Typical Purity Specifications
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Parameter Typical Specification Analytical Method(s)

Gas Chromatography (GC),
Assay (Chemical Purity) >98% to >99% HPLC, Quantitative NMR
(ANMR)[4][5]

Enantiomeric Purity (e.e.) >99% Chiral HPLC, Chiral GC

Water Content Varies (e.g., <0.5%) Karl Fischer Titration

) ] Specific rotation values are )
Optical Rotation , . Polarimetry
provided by suppliers

Common and Potential Impurities

Impurities in L-Alaninol can originate from the starting materials, synthesis route, or
degradation.[6] A common synthesis method is the reduction of L-alanine esters (e.g., L-
alanine ethyl ester hydrochloride) with a reducing agent like sodium borohydride (NaBHa4).[5]

» Enantiomeric Impurity: The most critical impurity is the D-Alaninol enantiomer, which can
arise from racemization during synthesis or from impurities in the L-alanine starting material.

[2]
» Starting Material: Residual, unreacted L-alanine or its esters may be present.

o Related Amino Alcohols: Impurities from other amino acids present in the starting material
(e.g., Aspartic Acid, Glutamic Acid) could lead to the formation of other amino alcohols.[7]

¢ Synthesis Byproducts: Inorganic salts (e.g., borates from NaBHa4 reduction) may remain if
purification is incomplete.[5]

e Solvent Residues: Residual solvents from reaction and purification steps (e.g., ethanol, ethyl
acetate) may be present.

o Degradation Products: As an organic amine, L-Alaninol can be susceptible to oxidation and
degradation under improper storage conditions.

Analytical Methodologies for Purity Determination
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A combination of chromatographic and spectroscopic techniques is employed to ensure the
purity and identity of L-Alaninol.

» High-Performance Liquid Chromatography (HPLC): HPLC is a versatile and widely used
technique for purity assessment.[7] To determine enantiomeric purity, a chiral stationary
phase (CSP) is required.[8] Alternatively, derivatization of the amino alcohol with a chiral
derivatizing reagent can be performed, allowing separation of the resulting diastereomers on
a standard achiral reversed-phase column.[8] For chemical purity, reversed-phase HPLC
with detectors like Charged Aerosol Detectors (CAD) can be effective, especially as L-
Alaninol lacks a strong UV chromophore.[5][7]

o Gas Chromatography (GC): GC, often with a chiral column, is another powerful method for
assessing both chemical and enantiomeric purity, particularly due to the volatile nature of L-
Alaninol.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the chemical structure of L-Alaninol. Furthermore, Quantitative NMR (QNMR)
serves as an excellent orthogonal method for purity assessment, as it relies on the direct
proportionality between signal intensity and the number of nuclei, providing precise results
without the need for identical reference standards for impurities.[5]

e Mass Spectrometry (MS): Coupled with LC or GC, MS is used to identify unknown impurities
by providing accurate mass and fragmentation data.

Diagrams and Workflows
Sourcing and Quality Control Workflow

The following diagram illustrates a typical workflow for sourcing L-Alaninol and ensuring its
quality for research and development.
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Caption: Workflow for Sourcing and QC of L-Alaninol.
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Role in Asymmetric Synthesis

L-Alaninol is a foundational chiral building block. Its primary use is in the synthesis of more
complex chiral molecules, such as ligands for asymmetric catalysis, where it imparts

stereochemical control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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